Cas no 1339811-69-6 (4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE)

4-Chloro-5-ethyl-6-hydrazinylpyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with chloro, ethyl, and hydrazinyl functional groups. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and hydrazinyl groups allows for selective nucleophilic substitutions, enabling the construction of more complex molecules. Its ethyl substituent may influence steric and electronic properties, enhancing specificity in target applications. The compound is typically utilized in research settings for the development of biologically active agents, particularly in medicinal chemistry where pyrimidine derivatives are of interest for their potential therapeutic effects. Proper handling and storage are recommended due to its reactive hydrazine moiety.
4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE structure
1339811-69-6 structure
Product Name:4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE
CAS No:1339811-69-6
MF:C6H9ClN4
MW:172.61545920372
MDL:MFCD18873781
CID:5242843
Update Time:2025-05-21

4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-chloro-5-ethyl-6-hydrazinyl-
    • 4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE
    • MDL: MFCD18873781
    • Inchi: 1S/C6H9ClN4/c1-2-4-5(7)9-3-10-6(4)11-8/h3H,2,8H2,1H3,(H,9,10,11)
    • InChI Key: WXCZSVHONICZQF-UHFFFAOYSA-N
    • SMILES: C1=NC(NN)=C(CC)C(Cl)=N1

4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE

Comprehensive Analysis of 4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE (CAS No. 1339811-69-6): Properties, Applications, and Industry Insights

4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE (CAS No. 1339811-69-6) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the heterocyclic family, characterized by a six-membered ring containing nitrogen atoms, which is a cornerstone in drug discovery. The presence of chloro, ethyl, and hydrazinyl substituents enhances its reactivity, making it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for pyrimidine-based compounds like 4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE has surged, driven by their applications in anticancer agents, antiviral drugs, and herbicides. Researchers are particularly interested in its potential to modulate enzyme activity, a hot topic in precision medicine. For instance, its hydrazinyl group can form stable complexes with metal ions, a property explored in chelation therapy for metabolic disorders. These attributes align with the growing focus on targeted therapies and sustainable agriculture, addressing user queries like "how do pyrimidines work in drug design?" or "what are the eco-friendly alternatives to traditional agrochemicals?"

The synthesis of CAS No. 1339811-69-6 typically involves multi-step organic reactions, including nucleophilic substitution and condensation, which are frequently searched by chemistry enthusiasts. Its molecular weight (197.64 g/mol) and solubility in polar solvents like DMSO or ethanol are critical for formulation scientists. Notably, its logP value (a measure of lipophilicity) suggests moderate membrane permeability, a key factor in bioavailability studies—a recurring theme in forums discussing "how to improve drug absorption."

From an industrial perspective, 4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE is a high-value intermediate for APIs (Active Pharmaceutical Ingredients). Companies are investing in green chemistry approaches to produce it sustainably, responding to searches like "cost-effective synthesis of hydrazinyl pyrimidines." Regulatory compliance, such as REACH and GMP standards, further underscores its safe handling protocols, a concern for lab technicians searching for "best practices in handling pyrimidine derivatives."

Emerging trends also highlight its role in covalent organic frameworks (COFs), a cutting-edge area in material science. Users exploring "pyrimidines in nanotechnology" will find its ability to form porous structures intriguing for gas storage or catalysis. Additionally, its spectral data (e.g., NMR, IR peaks) is often queried by analytical chemists for quality control, making databases like SciFinder and PubChem invaluable resources.

In conclusion, 4-CHLORO-5-ETHYL-6-HYDRAZINYLPYRIMIDINE (CAS No. 1339811-69-6) exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability to diverse applications—from drug discovery to smart materials—positions it as a compound of enduring relevance. As AI-driven platforms like AlphaFold accelerate molecular modeling, the future holds promise for optimizing its derivatives, answering queries such as "next-gen pyrimidine therapeutics."

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